![molecular formula C15H18N2O3S B2481764 N-allyl-2-(7-ethoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide CAS No. 881484-97-5](/img/structure/B2481764.png)
N-allyl-2-(7-ethoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-allyl-2-(7-ethoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide, also known as AEOTA, is a chemical compound that belongs to the class of thiazine derivatives. AEOTA has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Scientific Research Applications
Antiproliferative Activity
This compound has been found to have significant antiproliferative activity . In a study, a series of quinoxalinepeptidomimetic derivatives were designed and examined for their antiproliferative activities using human HCT-116 and HEH-293 cell lines . Out of 34 screened derivatives, 22 active compounds exhibited inhibitory action against the HCT-116 cells .
Anti-cancer Properties
The active compounds in the study also increased the caspase 3 activity, which led to the programmed cell death of cancer cells . This suggests that this compound could potentially be used in cancer treatment.
Selective Toxicity
Interestingly, these active compounds did not have any cytotoxic effects on normal cells . This selective toxicity is a desirable property in cancer treatment, as it means the treatment is less likely to harm healthy cells.
Synthesis of New Compounds
This compound can be used in the synthesis of new compounds . For example, it was used in the synthesis of quinoxalinepeptidomimetic derivatives .
Biological Evaluation
This compound has been used in the biological evaluation of new BET bromodomain inhibitors for anti-hematologic malignancies activities . This suggests that it could be used in the development of new treatments for hematologic malignancies.
Commercial Availability
This compound is commercially available and can be purchased from various chemical suppliers . This means it is readily accessible for use in scientific research.
properties
IUPAC Name |
2-(7-ethoxy-3-oxo-4H-1,4-benzothiazin-2-yl)-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-3-7-16-14(18)9-13-15(19)17-11-6-5-10(20-4-2)8-12(11)21-13/h3,5-6,8,13H,1,4,7,9H2,2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYNYVCJCZDHDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)NC(=O)C(S2)CC(=O)NCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.